Cas no 1150164-80-9 (Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate)

• Product Name: Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate
• CAS No: 1150164-80-9
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• MDL: MFCD12026027
• CID: 856813
• PubChem ID: 46739353
• Update Time: 2025-10-28

Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate
• Difluoro-(2-Methoxy-phenyl)-acetic acid ethyl ester
• (2-methoxy-phenyl)-difluoro-acetic acid ethyl ester
• ethyl difluoro-2-(2-methoxyphenyl)acetate
• ZYZZZXOHDXPMGK-UHFFFAOYSA-N
• C11H12F2O3
• Ethyl difluoro(2-methoxyphenyl)acetate
• SY038871
• Z7593
• (2-Methoxyphenyl)difluoroacetic acid ethyl ester
• Benzeneacetic acid, alpha,alpha-difluoro-2-methoxy
• Benzeneacetic acid, alpha,alpha-difluoro-2-methoxy-, ethyl ester
• MFCD12026027
• SCHEMBL9275981
• DB-351340
• DTXSID60674963
• AKOS011682683
• C71482
• DS-18069
• Ethyl2,2-difluoro-2-(2-methoxyphenyl)acetate
• 1150164-80-9

• MDL： MFCD12026027
• Inchi： 1S/C11H12F2O3/c1-3-16-10(14)11(12,13)8-6-4-5-7-9(8)15-2/h4-7H,3H2,1-2H3
• InChI Key： ZYZZZXOHDXPMGK-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C=CC=CC=1OC)F

Computed Properties

• Exact Mass: 230.07500
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.8

Experimental Properties

• PSA: 35.53000
• LogP: 2.35010

Additional information on Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate

Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate (CAS No. 1150164-80-9): A Comprehensive Overview

Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate, identified by the CAS number 1150164-80-9, is a fluorinated ester derivative that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both fluoro and methoxy substituents in its molecular framework contributes to its distinct chemical behavior and reactivity, which are highly relevant in contemporary drug discovery efforts.

The< strong>Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate molecule consists of a carboxylate ester group linked to a difluorinated phenyl ring, with an ethyl moiety attached to the carbonyl carbon. This structural configuration imparts specific electronic and steric properties that influence its interactions with biological targets. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic profiles of associated drug candidates. Meanwhile, the methoxyphenyl moiety introduces hydrophobicity and potential hydrogen bonding capabilities, further enriching the compound's pharmacological potential.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The< strong>CAS No. 1150164-80-9 compound exemplifies this trend, as it has been explored in various synthetic pathways aimed at creating more effective and durable pharmaceuticals. Its applications span across multiple therapeutic areas, including anti-inflammatory, antiviral, and anticancer treatments. The versatility of this molecule is further highlighted by its role as a key intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate is its utility in medicinal chemistry research. The< strong>difluorinated phenyl ring provides a scaffold that can be modified to achieve desired pharmacological effects. For instance, studies have demonstrated its effectiveness in generating lead compounds that exhibit potent inhibitory activity against specific enzymes implicated in disease pathogenesis. The< strong>methoxyphenyl substituent also contributes to the molecule's overall functionality by enabling diverse chemical transformations, such as nucleophilic substitution reactions that are essential for constructing more intricate drug molecules.

The< strong>Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate (CAS No. 1150164-80-9) has also been investigated for its potential in materials science applications beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in organic electronics and liquid crystal displays (LCDs). The combination of fluoro and methoxy groups enhances its solubility and thermal stability, making it suitable for various industrial applications where these properties are critical.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate. Researchers have developed innovative catalytic systems that allow for efficient functionalization of this compound, enabling rapid access to derivatives with tailored properties. These developments have not only accelerated the discovery process but also opened new avenues for exploring its therapeutic potential. For example, novel derivatives have shown promise in preclinical studies as inhibitors of protein-protein interactions that are central to several diseases.

The< strong>CAS No. 1150164-80-9 compound's role in drug development is underscored by its incorporation into several clinical trials targeting unmet medical needs. Its structural features have been leveraged to create molecules with improved selectivity and reduced side effects compared to existing treatments. The growing body of evidence supporting its efficacy and safety continues to drive interest among academic researchers and pharmaceutical companies alike.

In conclusion, Ethyl 2,2-difluoro-2-(2-methoxyphenyl)acetate represents a significant advancement in the realm of fluorinated organic chemistry. Its unique structural attributes and versatile reactivity make it an indispensable tool for synthetic chemists and medicinal chemists working on next-generation therapeutics. As research progresses, it is anticipated that this compound will continue to play a pivotal role in addressing some of the most pressing challenges in modern medicine.